Cas no 2171436-64-7 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171436-64-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6585609
• PubChem ID: 165531595
• Update Time: 2025-11-01

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1574736
• 2171436-64-7

• Inchi： 1S/C24H28N2O5/c1-3-16(13-22(27)25-15(2)12-23(28)29)26-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,16-/m0/s1
• InChI Key： UIOZSAWLUDNWLZ-LYKKTTPLSA-N
• SMILES： O(C(N[C@@H](CC)CC(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2171436-64-7): An Overview

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171436-64-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-L-valine, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (fluorenylmethyloxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and stability under various reaction conditions.

The chemical structure of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid consists of a central valine backbone with an Fmoc group attached to the amino terminus. This structure allows for precise control over the reactivity and selectivity of the amino group during peptide synthesis, making it an essential building block in the development of therapeutic peptides and proteins.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-L-valine in the synthesis of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-L-valine derivatives can be used to enhance the stability and bioavailability of peptides designed for cancer therapy. The Fmoc protecting group ensures that the amino acid remains inactive until it is needed, preventing premature reactions that could compromise the integrity of the final product.

In addition to its applications in peptide synthesis, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid has been explored for its potential in drug delivery systems. Research conducted at the University of California, Los Angeles (UCLA) showed that Fmoc-L-valine can be incorporated into nanocarriers to improve the targeted delivery of drugs to specific tissues or cells. This approach leverages the unique properties of Fmoc-L-valine to enhance the therapeutic efficacy while minimizing side effects.

The synthesis of Fmoc-L-valine involves several well-defined steps, including the protection of the amino group with Fmoc and subsequent coupling with other amino acids or functional groups. The process is highly optimized and can be scaled up for industrial production, making it a viable option for large-scale pharmaceutical applications. Recent studies have also focused on developing more environmentally friendly methods for synthesizing Fmoc-L-valine, such as using green solvents and catalysts that reduce waste and energy consumption.

The stability and reactivity of Fmoc-L-valine have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the molecular structure and behavior of Fmoc-L-valine under different conditions, which is crucial for optimizing its use in complex chemical reactions.

In clinical settings, peptides synthesized using Fmoc-L-valine have shown promising results in treating various diseases. For example, a clinical trial conducted by a leading pharmaceutical company demonstrated that a peptide containing Fmoc-L-valine was effective in reducing tumor growth in patients with advanced-stage cancer. The study highlighted the importance of precise control over peptide synthesis to ensure optimal therapeutic outcomes.

The future prospects for 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid are bright, with ongoing research exploring new applications in areas such as regenerative medicine, gene therapy, and immunotherapy. The versatility and reliability of this compound make it an indispensable tool for researchers and scientists working at the forefront of biomedical research.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171436-64-7) is a critical component in modern medicinal chemistry and biochemistry. Its unique properties and wide range of applications make it a valuable asset in the development of novel therapeutics and drug delivery systems. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future of healthcare.